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Compound of Interest

Compound Name: 3-(Methylthio)aniline

Cat. No.: B157570 Get Quote

An in-depth technical guide to the commercial availability and purity of 3-(Methylthio)aniline,

tailored for researchers, scientists, and drug development professionals.

Introduction to 3-(Methylthio)aniline
3-(Methylthio)aniline, also known as 3-aminothioanisole, is an organic compound with the

chemical formula CH₃SC₆H₄NH₂. It is a valuable intermediate in the synthesis of various

pharmaceuticals and other specialty chemicals. Notably, it has been utilized as a starting

material for the synthesis of phenyl azobenzene sulfonamide derivatives, which have been

investigated for their potential as selective COX-2 inhibitors.[1] The compound is typically a

clear, colorless to yellow or brown liquid with an unpleasant odor.[2][3][4]

Commercial Availability
3-(Methylthio)aniline is readily available from a variety of chemical suppliers. The most

commonly offered purity is 97% or higher. The compound is available in quantities ranging from

grams to kilograms, catering to both laboratory-scale research and larger-scale development

needs.

Table 1: Commercial Suppliers and Purity of 3-(Methylthio)aniline
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Supplier
Product/Catalog
Number

Purity Specification
Available
Quantities

Thermo Scientific

Chemicals

AAB2318406,

B23184.22

97% (Assay by GC:

≥96.0%)
5 g, 25 g, 100 g

Sigma-Aldrich 144886 97% 1 g, 5 g

Tokyo Chemical

Industry (TCI)
M1673 >98.0% (GC) 25 g

AZTEC BIOTECH N/A
Not less than 98.0%

(GC)
Bulk

ChemScene CS-W017751 ≥98% Inquire

Alkali Scientific 144886-5G

Not specified

(distributes

MilliporeSigma)

5 g

Amerigo Scientific Not specified 97% Inquire

Note: Product availability and specifications are subject to change. Researchers should always

consult the supplier's website and Certificate of Analysis for the most current information.

Purity and Characterization
The purity of commercially available 3-(Methylthio)aniline is predominantly determined by Gas

Chromatography (GC).[3][5] Suppliers typically provide a Certificate of Analysis (CoA) which

may include data from GC, nonaqueous titration, and measurement of physical properties like

refractive index.

Key Physicochemical Properties:

CAS Number: 1783-81-9

Molecular Formula: C₇H₉NS[2]

Molecular Weight: 139.22 g/mol
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Boiling Point: 163-165 °C at 16 mmHg

Density: 1.13 g/mL at 25 °C

Refractive Index: n20/D ~1.637 - 1.642[3]

Experimental Protocols
Purity Verification by Gas Chromatography (GC)
This protocol provides a general method for verifying the purity of 3-(Methylthio)aniline using

GC with a Flame Ionization Detector (FID) or a Nitrogen-Phosphorus Detector (NPD), the latter

being more selective for nitrogen-containing compounds like anilines.[6]

Methodology:

Standard Preparation:

Accurately weigh approximately 100 mg of 3-(Methylthio)aniline reference standard and

dissolve it in a suitable solvent (e.g., methanol, toluene, or methylene chloride) in a 100

mL volumetric flask.

Prepare a series of dilutions to create a calibration curve (e.g., 10, 50, 100, 250, 500

µg/mL).

Sample Preparation:

Prepare a sample solution of the commercial 3-(Methylthio)aniline at a concentration that

falls within the calibration range (e.g., 100 µg/mL) using the same solvent.

GC Conditions (Example):

Instrument: Gas chromatograph with FID or NPD.

Column: DB-1MS or SE-54 fused silica capillary column (30 m x 0.25 mm ID, 0.25 µm film

thickness).[6][7]

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.thermofisher.com/order/catalog/product/B23184.22
https://www.benchchem.com/product/b157570?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2015-12/documents/8131.pdf
https://www.benchchem.com/product/b157570?utm_src=pdf-body
https://www.benchchem.com/product/b157570?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2015-12/documents/8131.pdf
https://patents.google.com/patent/CN102692475B/en
https://patents.google.com/patent/CN102692475B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Injector Temperature: 250 °C.

Detector Temperature: 300 °C.

Oven Temperature Program:

Initial temperature: 80 °C, hold for 2 minutes.

Ramp: 10 °C/min to 250 °C.

Hold: 5 minutes at 250 °C.

Injection Volume: 1 µL (split or splitless, depending on concentration).

Analysis:

Inject the standard solutions to establish the calibration curve.

Inject the sample solution.

The purity is calculated as the percentage of the area of the main peak relative to the total

area of all peaks in the chromatogram (Area % method). For higher accuracy,

quantification should be performed against the calibration curve.

Confirmatory Analysis by GC-Mass Spectrometry (GC-
MS)
For unambiguous identification of the main component and any impurities, GC-MS is the

recommended technique.[6][8]

Methodology:

Sample Preparation: Prepare the sample as described for GC analysis.

GC-MS Conditions:

Use the same GC conditions as outlined above.

Mass Spectrometer Conditions:
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Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

Ion Source Temperature: 230 °C.

Mass Range: Scan from m/z 40 to 300.

Data Analysis:

Confirm the identity of the 3-(Methylthio)aniline peak by comparing its mass spectrum

with a reference spectrum (e.g., from a spectral library like NIST).

Tentatively identify impurity peaks by interpreting their mass spectra and comparing them

to library data.

Purification by Fractional Distillation
If a higher purity is required than is commercially available, 3-(Methylthio)aniline can be

purified by vacuum fractional distillation.[4]

Methodology:

Apparatus Setup: Assemble a fractional distillation apparatus suitable for vacuum operation,

including a distillation flask, a fractionating column (e.g., Vigreux), a condenser, a receiving

flask, and a vacuum source with a pressure gauge.

Procedure:

Place the commercial-grade 3-(Methylthio)aniline into the distillation flask with boiling

chips.

Conduct the distillation under an inert atmosphere (e.g., nitrogen or argon) to prevent

oxidation.[4]

Slowly reduce the pressure to the desired level (e.g., ~16 mmHg).

Gradually heat the distillation flask.

Discard the initial forerun, which may contain more volatile impurities.
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Collect the main fraction distilling at a constant temperature (reported b.p. is 163-165 °C at

16 mmHg).

Stop the distillation before the flask goes to dryness to avoid concentrating potentially

unstable residues.

Post-Purification:

Store the purified liquid under an inert gas and protect it from light, as anilines can be

sensitive to air and light.

Workflow and Pathway Visualization
The following diagram illustrates a standard workflow for the procurement and quality control of

3-(Methylthio)aniline for research and development purposes.
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Procurement and Quality Control Workflow for 3-(Methylthio)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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